Cas no 902884-45-1 (N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

N-(2-fluorophenyl)-5-methyl-1-(4-(propan-2-yl)phenyl)-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 1,2,3-triazole core, a 2-fluorophenyl carboxamide moiety, and an isopropyl-substituted phenyl group, offering a balance of lipophilicity and electronic effects. The fluorine atom enhances metabolic stability and binding affinity, while the triazole ring provides a rigid scaffold for molecular interactions. This compound may serve as an intermediate or lead structure in the development of bioactive molecules, particularly targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for further derivatization, making it a versatile building block for structure-activity relationship studies.

N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide structure

902884-45-1 structure

Product Name:N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

CAS No:902884-45-1

MF:C₁₉H₁₉FN₄O

MW:338.378767251968

CID:5425666

Update Time:2025-10-28

N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-fluorophenyl)-5-methyl-1-(4-propan-2-ylphenyl)triazole-4-carboxamide
- N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C19H19FN4O/c1-12(2)14-8-10-15(11-9-14)24-13(3)18(22-23-24)19(25)21-17-7-5-4-6-16(17)20/h4-12H,1-3H3,(H,21,25)
- InChI Key： GLABOFHGNDSVAZ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(C(C)C)C=C2)C(C)=C(C(NC2=CC=CC=C2F)=O)N=N1

N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3296-0299-2μmol	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3296-0299-5μmol	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3296-0299-10μmol	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3296-0299-20μmol	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3296-0299-1mg	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3296-0299-2mg	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3296-0299-3mg	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3296-0299-4mg	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3296-0299-5mg	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3296-0299-10mg	N-(2-fluorophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	902884-45-1	90%+	10mg	$79.0	2023-04-26

N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Related Literature

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4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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Additional information on N-(2-fluorophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

N-(2-fluorophenyl)-5-methyl-1-(4-(propan-2-yl)phenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 902884-45-1): A Comprehensive Overview

The compound N-(2-fluorophenyl)-5-methyl-1-(4-(propan-2-yl)phenyl)-1H-1,2,3-triazole-4-carboxamide (commonly referred to by its CAS number 902884-45-1) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of triazole carboxamides, which have gained considerable attention due to their versatile applications in drug design and advanced materials. The structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. This structural feature contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry, particularly as they serve as valuable scaffolds for the development of bioactive molecules. The N-(2-fluorophenyl) substituent in this compound introduces electronic and steric effects that can modulate its interaction with biological targets. Similarly, the 5-methyl group and the 4-(propan-2-yl)phenyl substituent play critical roles in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability.

One of the most promising applications of CAS No. 902884-45-1 lies in its potential as a drug candidate for treating various diseases. For instance, research has shown that triazole-containing compounds can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The presence of fluorine in the N-(2-fluorophenyl) group enhances the lipophilicity of the molecule, which is often desirable for drug candidates targeting membrane-bound proteins or receptors.

Moreover, the synthesis of N-(2-fluorophenyl)-5-methyl-1-(4-(propan-2-yl)phenyl)-1H-1,2,3-triazole-4-carboxamide has been optimized through advanced methodologies such as click chemistry. This approach not only improves the efficiency of synthesis but also minimizes environmental impact by reducing waste generation. The use of microwave-assisted synthesis has further accelerated the production process, making it more suitable for large-scale manufacturing.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the purity and identity of this compound. These methods provide detailed insights into the molecular structure and help ensure compliance with quality control standards required for pharmaceutical applications.

The development of CAS No. 902884-45